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Compound of Interest

Compound Name: 1-Naphthylamine hydrochloride

Cat. No.: B1265444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, safety
considerations, and core laboratory applications of 1-Naphthylamine hydrochloride. The
information is intended to support researchers in the safe and effective use of this reagent in a

laboratory setting.

Core Physical and Chemical Properties

1-Naphthylamine hydrochloride is the hydrochloride salt of 1-Naphthylamine, an aromatic
amine. It is typically supplied as a crystalline powder. Its properties are critical for preparing
solutions and for storage.[1][2][3] The key physical and chemical data are summarized in the
table below.
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Property Value Reference(s)
) 1-Naphthalenamine,
Chemical Name _ [4][5]
hydrochloride
alpha-Naphthylamine
hydrochloride, 1-
Synonyms _ [4][5]
Aminonaphthalene
hydrochloride
CAS Number 552-46-5 [2][6]
Molecular Formula C10H9N-HCI or C10H10CIN [21[41[7]
Molecular Weight 179.65 g/mol [11[4117]
White to greyish-white or pale
Appearance red crystalline powder.[1][2][3] [11121131181
[8]
Disagreeable, ammonia-like
Odor [3][8]1[9]
odor.[3][8][9]
Melting Point 272-275 °C [2][9]
N Soluble in water, alcohol, and
Solubility [2]3][8]
ether.[2][3][8]
Water Solubility 37.7 g/lL [21[31[9]
Stable under normal
. conditions.[1] Sensitive to air
Stability [1][5][10][11]

and light; may turn brown on
exposure.[5][10][11]

Health and Safety Information

Hazard Summary: 1-Naphthylamine hydrochloride is harmful if swallowed.[1][12] The parent

compound, 1-Naphthylamine, is a potent carcinogen and can cause bladder cancer.[2][11][13]

Users must handle this chemical with extreme caution.
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e Handling: Use personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat.[1][6] Work in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust.[6] Avoid contact with skin and eyes.

o Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and oxidizing
agents.[2][3][6] Keep the container tightly closed.[1] Some sources recommend storing under
nitrogen.[6]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[6]

Primary Laboratory Application: The Griess Test for
Nitrite Detection

1-Naphthylamine hydrochloride is a classical reagent in the Griess test, a widely used
analytical method for the colorimetric determination of nitrite (NO2~) ions in solution.[2][8] This
test is a common indirect method for quantifying nitric oxide (NO), a critical signaling molecule
in many physiological and pathological processes.[1] Due to the short half-life of NO, its
concentration is often estimated by measuring its stable oxidized metabolites, nitrite and
nitrate.[1]

Principle of the Griess Reaction

The Griess test is a two-step diazotization reaction.[1]

» Diazotization: In an acidic medium, nitrite reacts with a primary aromatic amine (e.qg.,
sulfanilic acid or sulfanilamide) to form a diazonium salt.

e Azo Coupling: The diazonium salt is then coupled with an aromatic coupling agent, such as
1-Naphthylamine hydrochloride, to form a colored azo dye.[7]

The intensity of the resulting pink-red color is directly proportional to the nitrite concentration
and can be quantified using a spectrophotometer.
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Caption: Chemical principle of the Griess reaction.

Note on Modern Reagents: Due to the carcinogenicity of 1-naphthylamine, most modern
commercial Griess reagent kits have replaced it with N-(1-naphthyl)ethylenediamine
dihydrochloride (NED).[1][2] NED is less toxic and forms a more soluble and stable azo dye.[1]
The following protocol is provided for contexts where the classical reagent is required, but
substitution with NED is strongly recommended for safety and performance.

Experimental Protocol: Nitrite Quantification

This protocol describes the preparation of a classical Griess reagent using 1-Naphthylamine
hydrochloride and its application for measuring nitrite in aqueous samples.

Materials:

« Sulfanilic acid

e 1-Naphthylamine hydrochloride

» Glacial acetic acid or Phosphoric acid

e Sodium nitrite (NaNO2) for standard curve
» Deionized water

o Sample containing nitrite (e.g., cell culture supernatant, water sample)
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e Spectrophotometer or microplate reader (520-550 nm)

Reagent Preparation (Griess Reagent): The Griess reagent consists of two separate solutions
that are typically mixed before use.

» Solution A (Diazotizing Reagent): Dissolve 0.5 g of sulfanilic acid in 150 mL of 20% glacial
acetic acid (or 5% phosphoric acid).[8]

e Solution B (Coupling Reagent): Prepare a saturated solution of 1-Naphthylamine
hydrochloride in 20% glacial acetic acid. To prepare, gently heat 0.1 g of 1-Naphthylamine
hydrochloride in 100 mL of 20% acetic acid. A slight excess that does not dissolve is
acceptable. Allow to cool and filter.

o Working Griess Reagent: Mix equal volumes of Solution A and Solution B immediately before
use.

Procedure:

o Prepare Nitrite Standards: Create a stock solution of sodium nitrite (e.g., 1 mM). From this
stock, prepare a series of dilutions in the same buffer or medium as your samples to
generate a standard curve (e.g., 0-100 uM).

o Sample Preparation: If samples contain particulates (like cells), centrifuge and collect the
supernatant.[1]

o Reaction Setup: In a 96-well plate or cuvettes:
o Add 100 pL of each standard or sample.
o Add 100 pL of the freshly mixed working Griess Reagent.

 Incubation: Incubate the mixture for 15-30 minutes at room temperature, protected from light.
[8] A pink-to-red color will develop.

o Measurement: Measure the absorbance at approximately 540 nm using a spectrophotometer
or microplate reader.[1][10]

e Quantification:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.echemi.com/community/the-preparation-method-of-griess-reagent-griess-reagent_mjart2301051663_79.html
https://www.benchchem.com/product/b1265444?utm_src=pdf-body
https://www.benchchem.com/product/b1265444?utm_src=pdf-body
https://www.benchchem.com/product/b1265444?utm_src=pdf-body
https://www.benchchem.com/product/b1265444?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Quantifying_Nitric_Oxide_Production_with_the_Griess_Reaction.pdf
https://www.echemi.com/community/the-preparation-method-of-griess-reagent-griess-reagent_mjart2301051663_79.html
https://www.benchchem.com/pdf/Application_Notes_Quantifying_Nitric_Oxide_Production_with_the_Griess_Reaction.pdf
https://www.epa.gov/sites/default/files/2015-08/documents/method_353-2_1993.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Subtract the absorbance of a blank (buffer/medium + Griess reagent) from all readings.

o Plot the absorbance of the standards versus their known concentrations to create a
standard curve.

o Determine the nitrite concentration of the samples by interpolating their absorbance values
from the standard curve.
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Caption: Experimental workflow for the Griess test.
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Conclusion

1-Naphthylamine hydrochloride is a historically significant reagent for the colorimetric
detection of nitrite. While its use has been largely superseded by safer alternatives like NED,
understanding its properties and the classical Griess test protocol remains valuable for specific
research contexts. Strict adherence to safety protocols is mandatory when handling this
compound due to its associated health risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265444#1-naphthylamine-hydrochloride-physical-
properties-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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